
The Chemical Architecture and Properties of N-
Carbamoyl-beta-alanine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-carbamoyl-beta-alanine

Cat. No.: B556242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-carbamoyl-beta-alanine, also known as 3-ureidopropionic acid, is a key intermediate

metabolite in the catabolism of pyrimidine bases, specifically uracil.[1] As a derivative of the

non-proteinogenic amino acid beta-alanine, its chemical structure and properties are of

significant interest to researchers in biochemistry, pharmacology, and drug development. This

technical guide provides an in-depth overview of the chemical properties, structure, and

metabolic significance of N-carbamoyl-beta-alanine, supplemented with experimental

considerations.

Chemical Properties
N-carbamoyl-beta-alanine is a white crystalline solid that is soluble in water.[2] Its chemical

properties are summarized in the table below, providing a quantitative basis for experimental

design and analysis.
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Property Value Source

IUPAC Name
3-(carbamoylamino)propanoic

acid
[3]

Synonyms
3-Ureidopropionic acid, beta-

Ureidopropionic acid
[3]

CAS Number 462-88-4 [3]

Chemical Formula C4H8N2O3 [3]

Molecular Weight 132.12 g/mol [3]

Melting Point 170 °C [3]

Boiling Point
Decomposes at high

temperatures
[4]

Solubility in Water 20.9 mg/mL [3]

pKa 4.408 [5]

logP -1.23 [5]

Chemical Structure
The structure of N-carbamoyl-beta-alanine features a propanoic acid backbone with a

carbamoyl (ureido) group attached to the beta-carbon. This structure confers its unique

chemical and biological properties. While detailed crystallographic data providing precise bond

lengths and angles are not readily available in the public domain, the 2D and 3D structures can

be computationally modeled.

2D Structure:

The presence of both a carboxylic acid group and a ureido group makes it a polar molecule,

consistent with its water solubility.[2] The molecule's structure is central to its role as a

substrate for the enzyme beta-ureidopropionase (N-carbamoyl-beta-alanine amidohydrolase),

which catalyzes its hydrolysis.[6]
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Metabolic Significance: The Pyrimidine Catabolism
Pathway
N-carbamoyl-beta-alanine is a critical intermediate in the reductive catabolic pathway of

uracil. This pathway is essential for the breakdown and turnover of pyrimidine nucleotides. The

degradation of uracil to beta-alanine occurs in three enzymatic steps, with N-carbamoyl-beta-
alanine being the product of the second step and the substrate for the third.

Uracil Dihydrouracil

 Dihydropyrimidine
 Dehydrogenase N-Carbamoyl-

beta-alanine
 Dihydropyrimidinase beta-Alanine beta-Ureidopropionase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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